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Compound of Interest

Compound Name: Ferrous lactate

CAS No.: 5905-52-2

Cat. No.: B1199310

Get Quote

Navigating the landscape of laboratory waste requires a diligent and informed approach. This

guide provides an in-depth, procedural framework for the safe and compliant disposal of

ferrous lactate (C₆H₁₀FeO₆). As researchers, scientists, and drug development professionals,

our responsibility extends beyond the bench to ensure that our chemical waste is managed in a

way that protects both personnel and the environment. This document is structured to provide

not just instructions, but a clear understanding of the causality behind each recommended

step, empowering you to make safe and compliant decisions.

Section 1: Hazard Assessment and Characterization
of Ferrous Lactate
Ferrous lactate, the iron(II) salt of lactic acid, is commonly used in pharmaceutical

formulations and as a food additive[1][2]. While it is generally not classified as a hazardous

substance under the Globally Harmonized System (GHS) for normal handling, it is crucial to

understand its potential risks to inform proper handling and disposal protocols[1][3][4][5].

A review of Safety Data Sheets (SDS) indicates that ferrous lactate may present the following

hazards:
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Harmful if swallowed: Ingestion of large quantities can lead to gastrointestinal irritation,

nausea, and vomiting[1][6].

Causes skin and serious eye irritation: Direct contact with the powder can cause irritation[6].

May cause respiratory irritation: Inhalation of dusts should be avoided, as it may irritate the

respiratory tract[1][6].

It is important to note that ferrous lactate is not considered a carcinogen by IARC, ACGIH,

NTP, or OSHA[3][4][6]. Furthermore, it is not classified as dangerous goods for transport, which

simplifies shipping to disposal facilities[3].

The critical first step in waste management is waste characterization. While pure, unused

ferrous lactate is often considered non-hazardous, its classification can change dramatically

based on its use in the laboratory. If ferrous lactate becomes mixed with or contaminated by

substances that are regulated as hazardous waste (e.g., certain solvents, heavy metals, or

toxic organic compounds), the entire waste mixture must be treated as hazardous[7][8]. The

ultimate responsibility for correct waste determination lies with the waste generator.

Section 2: Personal Protective Equipment (PPE) and
Safe Handling
Before handling or preparing ferrous lactate for disposal, ensuring personal safety is

paramount. The following PPE is recommended based on standard laboratory safety protocols

and the material's hazard profile.

Essential Personal Protective Equipment:
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PPE Type Specification Rationale

Eye Protection

Safety glasses with side

shields or goggles, approved

under standards like NIOSH or

EN 166(EU)[6].

To prevent eye irritation from

airborne dust or accidental

splashes[6].

Hand Protection
Chemically resistant gloves

(e.g., nitrile).

To prevent skin irritation upon

direct contact[6]. Gloves

should be disposed of after

use in accordance with good

laboratory practices[6].

Body Protection A standard lab coat.
To protect skin and clothing

from contamination[6].

Respiratory Protection

Generally not required if

handled in a well-ventilated

area. Use a NIOSH-approved

respirator if dust generation is

unavoidable or ventilation is

poor[3].

To prevent respiratory tract

irritation from inhaling dust[1]

[6].

Safe Handling Practices:

Work in a well-ventilated area to minimize dust accumulation.

Avoid generating dust during handling and weighing[3][6].

Wash hands thoroughly after handling the substance[6].

Do not eat, drink, or smoke in areas where ferrous lactate is handled or stored[6].

Section 3: Spill Management Protocol
In the event of a spill, a swift and correct response is essential to prevent exposure and

environmental contamination.

Step-by-Step Spill Cleanup Procedure:
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Secure the Area: Ensure adequate ventilation. Restrict access to the spill area to essential

personnel with appropriate PPE[3].

Contain the Spill: For solid ferrous lactate, prevent the powder from becoming airborne.

Clean Up: Gently sweep or shovel the spilled material into a suitable, closed container

labeled for waste disposal[6][9]. Avoid dry sweeping that creates dust. If necessary, lightly

moisten the material with water to minimize dust generation.

Decontaminate: Clean the spill area with water.

Dispose of Cleanup Materials: All materials used for cleanup (e.g., paper towels,

contaminated gloves) should be placed in the same waste container as the spilled chemical.

Seek Medical Attention: If exposure occurs and symptoms develop, seek medical attention[1]

[6].

A critical environmental precaution is to never wash spilled ferrous lactate down the drain or

allow it to enter waterways[3][4][6].

Section 4: Ferrous Lactate Waste Disposal Workflow
The following workflow provides a logical pathway for determining the correct disposal route for

your ferrous lactate waste. This process is crucial for ensuring regulatory compliance.
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Begin: Ferrous Lactate Waste Generated

Is the waste pure, unused
 Ferrous Lactate?

Is the waste mixed with other
 chemicals or contaminants?

 No 

Treat as NON-HAZARDOUS
 Solid Waste

 Yes 

Are any contaminants listed
 as hazardous waste under

 40 CFR Part 261 or local regulations?

 Yes 

 No 

 No
(Consult EHS Officer) 

Treat as HAZARDOUS
 Chemical Waste

 Yes 

Follow Protocol 5.1:
 - Place in sealed, labeled container.

 - Dispose via institutional solid waste stream
 (confirm local rules).

Follow Protocol 5.2:
 - Place in sealed, compatible, labeled

 'HAZARDOUS WASTE' container.
 - Arrange for licensed disposal service.

Click to download full resolution via product page

Caption: Decision workflow for classifying ferrous lactate waste.
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Section 5: Disposal Procedures
Based on the determination from the workflow above, follow the appropriate protocol.

Protocol 5.1: Disposal of Uncontaminated (Non-
Hazardous) Ferrous Lactate
This protocol applies only to pure, unused ferrous lactate or waste that has been confirmed to

be free of hazardous contaminants.

Containerization: Place the solid ferrous lactate waste into a sturdy, sealable container. A

clean, empty stock container is often a good choice. Ensure the container is tightly closed to

prevent spills[4][6].

Labeling: Clearly label the container with "Ferrous Lactate" and "Non-Hazardous Waste."

Accurate labeling prevents accidental mismanagement.

Disposal: Dispose of the container in accordance with your institution's procedures for non-

hazardous solid chemical waste. This may be through the general waste stream if permitted,

but always confirm with your facility's Environmental Health & Safety (EHS) department, as

local regulations vary[1][3].

Protocol 5.2: Disposal of Contaminated (Hazardous)
Ferrous Lactate
This protocol is mandatory if ferrous lactate is mixed with any substance classified as

hazardous waste.

Containerization: Place the waste in a container that is chemically compatible with all

components of the mixture. The container must be in good condition and have a secure,

tight-fitting lid[7].

Labeling: Label the container with the words "HAZARDOUS WASTE"[7]. List all chemical

constituents by their full name and approximate percentages. Acronyms or chemical

formulas are not acceptable[7].
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Storage: Store the sealed container in a designated Satellite Accumulation Area (SAA) or a

central hazardous waste storage area. Ensure it is stored away from incompatible

materials[7].

Arrange for Disposal: Contact your institution's EHS department to arrange for pickup and

disposal by a licensed hazardous waste contractor[6]. Do not attempt to dispose of this

waste through standard channels.

Section 6: Overarching Regulatory Framework
In the United States, chemical waste disposal is primarily regulated by the Environmental

Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA)[8][10].

These federal laws, along with state and local statutes, establish a "cradle-to-grave" system for

managing hazardous waste. As the generator of the waste, you are legally responsible for its

safe management from the point of generation to its final disposal[7]. Adhering to the protocols

in this guide is the first step toward fulfilling this critical responsibility.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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